Cas no 117077-93-7 (2,6-Dichloro-N,N-dimethylpyrimidin-4-amine)

• Product Name: 2,6-Dichloro-N,N-dimethylpyrimidin-4-amine
• CAS No: 117077-93-7
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• MDL: MFCD09746252
• CID: 1034288
• PubChem ID: 15438693
• Update Time: 2024-11-03

2,6-Dichloro-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-N,N-dimethylpyrimidin-4-amine
• (2,6-dichloro-pyrimidin-4-yl)-dimethyl-amine
• (2,6-dichloropyrimidin-4-yl)dimethylamine
• (2,6-Dichlor-pyrimidin-4-yl)-dimethyl-amin
• 2,6-DICHLORO-N,N-DIMETHYL-4-PYRIMIDINAMINE
• 4-dimethylamino-2,6-dichloropyrimidine
• 4-Pyrimidinamine,2,6-dichloro-N,N-dimethyl
• SCHEMBL2536230
• (2,6-dichloro-pyrimidin-4-yl)-dimethyl-amine, AldrichCPR
• DS-6947
• LXVKMWBQSJTIPX-UHFFFAOYSA-N
• C6H7Cl2N3
• SY239987
• DTXSID40572776
• SB55791
• CS-W000694
• A904849
• MFCD09746252
• 117077-93-7
• F50721
• J-507445
• AKOS016845422
• AMY27183
• 4-Pyrimidinamine, 2,6-dichloro-N,N-dimethyl-
• DB-353276
• 2,6-Dichloro-N,N-dimethyl-pyrimidin-4-amine

• MDL： MFCD09746252
• Inchi： 1S/C6H7Cl2N3/c1-11(2)5-3-4(7)9-6(8)10-5/h3H,1-2H3
• InChI Key： LXVKMWBQSJTIPX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)Cl)N(C)C

Computed Properties

• Exact Mass: 191.00200
• Monoisotopic Mass: 191.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02000
• LogP: 1.84940

2,6-Dichloro-N,N-dimethylpyrimidin-4-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：